4-Ethynyl-4-hydroxycyclohexan-1-one (CAS: 70097-77-7) is a trifunctional cyclic building block featuring a reactive ketone, a terminal alkyne, and a tertiary alcohol. In pharmaceutical and materials procurement, it is primarily valued as an advanced intermediate that bypasses the multi-step Grignard and deprotection sequences typically required when starting from basic cyclohexanedione acetals [1]. Its specific substitution pattern allows for orthogonal reactivity: the ketone readily undergoes chemoselective reductive amination, the alkyne is primed for cross-coupling or click chemistry, and the tertiary alcohol serves as a critical directing or leaving group for downstream dehydration to conjugated enynes [1]. Furthermore, its solid-state structure is stabilized by cooperative hydrogen bonding, ensuring reliable handling and shelf stability during industrial scale-up [2].
Substituting 4-ethynyl-4-hydroxycyclohexan-1-one with simpler analogs like 1,4-cyclohexanedione or 4-ethynylcyclohexanone fundamentally disrupts targeted synthetic pathways. Unprotected 1,4-cyclohexanedione introduces severe chemoselectivity issues during amination, often resulting in complex bis-aminated mixtures that require costly chromatographic separation. Conversely, while 4-ethynylcyclohexanone provides the alkyne handle, it lacks the essential C4-hydroxyl group. This hydroxyl is strictly required as a leaving group for subsequent dehydration steps (e.g., via Appel-type conditions) to generate the conjugated enyne moieties critical for atypical catechol bioisosteres [1]. Attempting to build this trifunctional motif from upstream acetals necessitates hazardous Grignard reagents and harsh acidic deprotection (80% formic acid), making the direct procurement of 4-ethynyl-4-hydroxycyclohexan-1-one the most efficient choice for scalable manufacturing [1].
For the synthesis of enyne-based receptor agonists, starting from the baseline precursor 1,4-cyclohexanedione monoethylene acetal requires a highly reactive Grignard addition followed by harsh deprotection using 80% formic acid and copper sulfate [1]. Procuring 4-ethynyl-4-hydroxycyclohexan-1-one directly bypasses these steps, providing a ready-to-use ketone that undergoes immediate reductive amination, streamlining the route to the target amino alcohol.
| Evidence Dimension | Synthetic steps to reductive amination precursor |
| Target Compound Data | 0 steps (ready for direct reductive amination) |
| Comparator Or Baseline | 1,4-Cyclohexanedione monoethylene acetal (requires 2 steps: ethynylation and deprotection) |
| Quantified Difference | Saves 2 synthetic steps and avoids 80% formic acid/CuSO4 conditions |
| Conditions | Bench-scale pharmaceutical intermediate synthesis |
Procuring the advanced intermediate reduces hazardous reagent use and shortens the critical path in medicinal chemistry campaigns.
When synthesizing functionalized cyclohexylamines, using unprotected 1,4-cyclohexanedione leads to poor chemoselectivity and bis-amination byproducts. In contrast, 4-ethynyl-4-hydroxycyclohexan-1-one presents a single reactive ketone center, enabling highly selective mono-reductive amination with primary amines (e.g., propylamine) using sodium triacetoxyborohydride, yielding the corresponding amino alcohol cleanly [1].
| Evidence Dimension | Reactive ketone sites for amination |
| Target Compound Data | 1 reactive site (C1 ketone) |
| Comparator Or Baseline | 1,4-Cyclohexanedione (2 reactive sites) |
| Quantified Difference | 100% reduction in competing bis-amination sites |
| Conditions | Reductive amination with NaBH(OAc)3 and primary amines |
Ensures high-purity mono-amine intermediates without the need for complex statistical reaction mixtures or extensive chromatographic separation.
The synthesis of atypical catechol-simulating moieties requires a conjugated enyne system. While 4-ethynylcyclohexanone possesses the alkyne, it lacks the necessary leaving group. 4-Ethynyl-4-hydroxycyclohexan-1-one provides the critical C4-tertiary alcohol, which, after amination, undergoes targeted dehydration (using PPh3/I2/imidazole) to form the essential cyclohexenyl double bond in 52% overall yield [1].
| Evidence Dimension | Suitability for conjugated enyne formation |
| Target Compound Data | Enables dehydration to enyne (52% overall yield over 2 steps) |
| Comparator Or Baseline | 4-Ethynylcyclohexanone (incapable of dehydration to enyne) |
| Quantified Difference | Absolute requirement (binary yes/no) for accessing the conjugated enyne scaffold |
| Conditions | Appel-type dehydration (PPh3, I2, imidazole) of the derived amino alcohol |
The specific presence of the tertiary alcohol is non-negotiable for downstream conversion into conjugated enyne bioisosteres.
Unlike liquid or highly volatile low-molecular-weight cyclic ketones, 4-ethynyl-4-hydroxycyclohexan-1-one benefits from a robust crystalline network. Crystallographic studies demonstrate that the molecule forms strong, cooperative O—H⋯O hydrogen bonds in the solid state, mediating a stable supramolecular structure [1]. This provides superior handling characteristics and shelf-life compared to non-hydrogen-bonding analogs like 4-ethynylcyclohexanone.
| Evidence Dimension | Solid-state intermolecular stabilization |
| Target Compound Data | Forms cooperative O—H⋯O hydrogen bonded networks |
| Comparator Or Baseline | 4-Ethynylcyclohexanone (lacks hydroxyl donor, weaker intermolecular forces) |
| Quantified Difference | Significant increase in crystal lattice energy and handling stability |
| Conditions | X-ray crystallographic analysis at standard conditions |
Improved solid-state stability simplifies storage, weighing, and batch-to-batch reproducibility in industrial procurement.
The compound is the premier starting material for synthesizing functionally selective D2/D3 receptor agonists. Its structure allows for reductive amination followed by targeted dehydration to form the conjugated enyne moiety, which acts as an atypical catechol bioisostere [1].
Due to the presence of both a terminal alkyne and a reactive ketone, this compound is highly suited for developing bifunctional linkers. The ketone can be conjugated to amine-bearing biomolecules via reductive amination, while the alkyne remains available for copper-catalyzed azide-alkyne cycloaddition (CuAAC) [1].
For contract manufacturing organizations (CMOs), procuring this specific compound eliminates the need to handle hazardous ethynylmagnesium bromide and highly corrosive 80% formic acid at scale, significantly improving the safety and throughput of producing complex functionalized cyclohexylamines [1].